Cas no 1805154-10-2 (Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate)

• Product Name: Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate
• CAS No: 1805154-10-2
• MF: C₁₃H₁₄BrNO₃
• MW: 312.159162998199
• CID: 4945539
• Update Time: 2025-05-23

Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate

• Inchi： 1S/C13H14BrNO3/c1-3-18-12(16)6-11-10(8-15)5-4-9(7-14)13(11)17-2/h4-5H,3,6-7H2,1-2H3
• InChI Key： IBHYUFYTEBYNPN-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)C(CC(=O)OCC)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate

Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate: A Comprehensive Overview

Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate, identified by the CAS number 1805154-10-2, is a complex organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with three distinct functional groups: a bromomethyl group, a cyano group, and a methoxy group. The ethyl ester functionality further enhances its versatility in chemical reactions and applications.

The structure of Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate is particularly interesting due to the presence of multiple reactive sites. The bromomethyl group (-CH₂Br) is known for its reactivity in nucleophilic substitution reactions, making it a valuable component in the synthesis of various organic compounds. The cyano group (-CN), on the other hand, introduces electron-withdrawing effects, which can influence the reactivity of neighboring groups and facilitate certain types of chemical transformations. Additionally, the methoxy group (-OCH₃) contributes to the compound's solubility in organic solvents and can participate in hydrogen bonding interactions, further enhancing its utility in chemical processes.

Recent studies have highlighted the potential of Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate in the field of drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory or anticancer properties. The compound's ability to undergo multiple reaction pathways makes it an ideal candidate for exploring novel drug delivery systems and targeted therapies.

In terms of synthesis, Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate can be prepared through a series of well-established organic reactions. The process typically involves the substitution of bromine atoms with other functional groups, followed by esterification to introduce the ethyl ester moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity levels.

The application of Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate extends beyond pharmaceuticals into materials science. Its unique combination of functional groups makes it suitable for use as a precursor in the synthesis of advanced polymers and materials with tailored properties. For instance, researchers have investigated its role in creating stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH changes.

From an environmental perspective, Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate has been studied for its biodegradability and ecological impact. Recent research indicates that under specific conditions, the compound can undergo biodegradation through microbial action, reducing its environmental footprint. However, further studies are required to fully understand its long-term effects on ecosystems and develop strategies for safe disposal.

In conclusion, Ethyl 3-bromomethyl-6-cyano-2-methoxyphenylacetate (CAS No. 1805154-10-2) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize its synthesis processes, this compound is poised to play an even more prominent role in advancing modern chemistry and material science.